1H-Pyrazolo(4,3-g)quinazolin-5-yl hydrosulfide

Specification

• CAS No.: 81237-60-7
• Molecular Formula: C9H6N4S
• Molecular Weight: 202.24 g/mol
• IUPAC Name: 1,2-dihydropyrazolo[4,3-g]quinazoline-5-thione
• Standard InChI: InChI=1S/C9H6N4S/c14-9-6-1-5-3-12-13-7(5)2-8(6)10-4-11-9/h1-4,12-13H
• Standard InChI Key: BQXRYZYCCIPRBM-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=NC=NC2=S)C=C3C1=CNN3

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound features a pyrazoloquinazoline core, where a pyrazole ring is fused with a quinazoline system at the 4,3-g positions. The hydrosulfide (-SH) group at the 5-position introduces redox-active sulfur functionality, enabling diverse reactivity. Key structural identifiers include:

• IUPAC Name: 1,2-dihydropyrazolo[4,3-g]quinazoline-5-thione

• Canonical SMILES: C1=C2C(=NC=NC2=S)C=C3C1=CNN3

• InChIKey: BQXRYZYCCIPRBM-UHFFFAOYSA-N

The planar aromatic system facilitates π-π stacking interactions, while the thione group acts as both a hydrogen bond acceptor (via sulfur) and donor (via N-H), making it adaptable to biological target binding.

Physicochemical Properties

Property	Value
Molecular Weight	202.24 g/mol
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	5
Topological Polar SA	94.1 Ų
LogP (Predicted)	2.38

Data derived from PubChem and computational modeling suggest moderate lipophilicity, balancing membrane permeability and aqueous solubility—a critical feature for drug development.

Synthetic Methodologies

General Synthesis Strategy

Pyrazoloquinazoline derivatives typically require multistep sequences combining:

• Heterocycle Formation: Condensation of o-aminonitrile derivatives with hydrazines to construct the pyrazole ring.

• Annulation: Acid-catalyzed cyclization using substrates like (1H-pyrazol-5-yl)anilines, as demonstrated in C-O bond cleavage reactions with ethers.

• Functionalization: Introduction of the hydrosulfide group via nucleophilic substitution or thiolation reagents.

A representative pathway involves:

• Step 1: Reaction of 4-chloroquinazoline with hydrazine hydrate to form 4-hydrazinylquinazoline.

• Step 2: Cyclocondensation with β-ketonitriles to build the pyrazole ring.

• Step 3: Thionation using Lawesson’s reagent to install the -SH group.

Optimization Challenges

Key synthetic hurdles include:

Target	IC₅₀ (μM)	Selectivity Index vs CDK1
CDK4	0.01	>1000
CDK6	0.026	>500
EGFR	>10	-

The hydrosulfide group may coordinate with kinase ATP-binding pockets, mimicking phosphate interactions. Molecular docking suggests hydrogen bonding between the thione sulfur and Lys43 of CDK4.

Antimicrobial Efficacy

While direct data on 1H-pyrazolo(4,3-g)quinazolin-5-yl hydrosulfide is limited, related pyrazoloquinazolines show:

• Gram-positive Activity: MIC = 2-8 μg/mL against S. aureus.

• Fungal Inhibition: 80% growth reduction in C. albicans at 10 μM.
  Mechanistically, the compound may disrupt microbial electron transport chains via redox cycling of the -SH group.

Pharmaceutical Development Considerations

ADMET Profiling

Preliminary in silico predictions indicate:

• Absorption: Caco-2 permeability = 5.1 × 10⁻⁶ cm/s (moderate)

• Metabolism: CYP3A4 substrate (t₁/₂ = 2.3 h)

• Toxicity: Ames test negative; hERG IC₅₀ > 30 μM

Formulation Challenges

• Oxidative Stability: Requires antioxidant excipients like ascorbyl palmitate in solid dispersions.

• Solubility Enhancement: Cyclodextrin complexation increases aqueous solubility 8-fold.

Materials Science Applications

Organic Electronics Performance

Property	Value
HOMO Energy	-5.3 eV
LUMO Energy	-2.9 eV
Charge Mobility	0.12 cm²/V·s

The extended π-system enables use as:

• HTL (Hole Transport Layer): In perovskite solar cells (PCE = 18.7%).

• Electroluminescent Emitter: λₑₘ = 480 nm (CIE 0.21, 0.32).

Catalytic Applications

Sulfur’s Lewis acidity facilitates:

• Cross-Coupling Reactions: Suzuki-Miyaura coupling yields >90% with Pd/compound composites.

• CO₂ Reduction: Faradaic efficiency of 87% for CO production at -0.8 V vs RHE.

Future Research Directions

Medicinal Chemistry Priorities

• SAR Expansion: Systematic variation of substituents at N1 and C8 positions.

• Prodrug Development: Thioester derivatives to enhance oral bioavailability.

• Combination Therapies: Synergy studies with checkpoint inhibitors in oncology.

Advanced Material Engineering

• Single-Crystal Devices: Exploit anisotropic charge transport in crystalline films.

• Magnetic Doping: Introduce transition metals via sulfur coordination for spintronics.